Cas no 481075-57-4 (Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-)
481075-57-4 structure
Product Name:Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-
CAS No:481075-57-4
MF:C10H9F3O3
MW:234.171873807907
CID:3999918
PubChem ID:10998922
Update Time:2025-04-22
Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)-
- PUQLKJDBLOZDFG-UHFFFAOYSA-N
- 481075-57-4
- SCHEMBL24214278
- DB-393650
- 3-(Trifluoromethyl)-5-(2-hydroxyethyl)benzoic acid
- AKOS024263397
- 3-(2-hydroxyethyl)-5-(trifluoromethyl)benzoic Acid
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- Inchi: 1S/C10H9F3O3/c11-10(12,13)8-4-6(1-2-14)3-7(5-8)9(15)16/h3-5,14H,1-2H2,(H,15,16)
- InChI Key: PUQLKJDBLOZDFG-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C(F)(F)F)=CC(CCO)=C1
Computed Properties
- Exact Mass: 234.05037863Da
- Monoisotopic Mass: 234.05037863Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5Ų
Benzoic acid, 3-(2-hydroxyethyl)-5-(trifluoromethyl)- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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